Cas no 1361710-65-7 (4-(Chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile
• CAS No: 1361710-65-7
• MF: C₁₀H₉ClF₂N₂O
• MW: 246.641068220139
• CID: 4912598
• Update Time: 2025-06-29

4-(Chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile

• Inchi： 1S/C10H9ClF2N2O/c1-16-8-4-6(5-11)9(10(12)13)7(15-8)2-3-14/h4,10H,2,5H2,1H3
• InChI Key： SKQUYXGBEMHMBN-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(CC#N)C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 1.9
• Topological Polar Surface Area: 45.9

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile

4-(Chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile: A Comprehensive Overview

The compound 4-(Chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile, identified by the CAS number 1361710-65-7, is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a chloromethyl group at position 4, a difluoromethyl group at position 3, a methoxy group at position 6, and an acetonitrile group at position 2. These substituents confer the molecule with distinct electronic and steric properties, making it a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(Chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to optimize the production of this compound. For instance, a study published in the Journal of Organic Chemistry highlighted the use of palladium-catalyzed cross-coupling reactions to assemble the pyridine ring with high precision. This approach not only enhances the yield but also minimizes the generation of byproducts, aligning with the principles of green chemistry.

The unique combination of substituents in this compound makes it an attractive candidate for applications in drug discovery. The acetonitrile group at position 2 serves as an electron-withdrawing moiety, which can modulate the electronic properties of the pyridine ring. This feature is particularly useful in designing bioactive molecules with specific pharmacokinetic profiles. Additionally, the chloromethyl and difluoromethyl groups introduce both electron-donating and electron-withdrawing effects, creating a balanced electronic environment that can enhance molecular stability and reactivity.

In agrochemical research, 4-(Chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile has shown promise as a precursor for herbicides and insecticides. Its ability to interact with biological targets through non-covalent interactions makes it a valuable starting material for developing selective agrochemical agents. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against various pests and weeds without causing significant harm to non-target organisms.

The methoxy group at position 6 plays a crucial role in modulating the solubility and bioavailability of this compound. This substituent enhances hydrophilicity, which is essential for designing drugs that can be effectively absorbed by biological systems. Furthermore, the presence of multiple halogen atoms (chlorine and fluorine) contributes to the molecule's lipophilicity, enabling it to cross biological membranes more efficiently.

From a materials science perspective, this compound has been explored as a building block for advanced materials such as polymers and coordination compounds. Its ability to form hydrogen bonds and participate in π-π interactions makes it suitable for constructing supramolecular assemblies with tailored properties. Recent research has focused on utilizing this compound as a ligand in metal-organic frameworks (MOFs), where it exhibits excellent coordination abilities with transition metals.

In conclusion, 4-(Chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile is a versatile organic molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing chemical research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.